N-ethyl-2,2-dimethyloxan-4-amine hydrochloride
Overview
Description
“N-ethyl-2,2-dimethyloxan-4-amine hydrochloride” is a chemical compound with the molecular formula C9H20ClNO and a molecular weight of 193.71 g/mol. It is used for pharmaceutical testing .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C9H19NO.ClH/c1-7-5-9(3-4-10)6-8(2)11-7;/h7-9H,3-6,10H2,1-2H3;1H . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 193.71 g/mol.Scientific Research Applications
N-ethyl-2,2-dimethyloxan-4-amine hydrochloride is used in a variety of scientific research applications. It is often used as a reagent in biochemical and physiological experiments, as it is a useful tool for studying the behavior of proteins, enzymes, and other molecules. This compound is also used in pharmacological studies, as it can be used to investigate the effects of drugs on biological systems.
Mechanism of Action
N-ethyl-2,2-dimethyloxan-4-amine hydrochloride works by forming a complex with proteins, enzymes, and other molecules. This complex is then able to interact with other molecules and affect their activity. For example, this compound can bind to a protein and inhibit its activity, or it can bind to an enzyme and increase its activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and trypsin. It has also been shown to increase the activity of other enzymes, such as cyclooxygenase and lipoxygenase. In addition, this compound has been shown to have an effect on the activity of certain ion channels, such as potassium channels and calcium channels.
Advantages and Limitations for Lab Experiments
N-ethyl-2,2-dimethyloxan-4-amine hydrochloride has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable, making it a useful reagent for biochemical and physiological experiments. Additionally, it is relatively non-toxic, making it safe to use in experiments. However, this compound does have some limitations. It is not very soluble in water, making it difficult to use in experiments that require aqueous solutions. Additionally, it is not very specific in its interactions with proteins and enzymes, meaning that it may interact with molecules that are not the intended target.
Future Directions
N-ethyl-2,2-dimethyloxan-4-amine hydrochloride has a wide range of potential future applications. It could be used in the development of drugs that target specific proteins and enzymes. It could also be used to investigate the effects of drugs on biological systems. Additionally, this compound could be used in the development of new biochemical and physiological assays. Finally, this compound could be used to study the structure and function of proteins, enzymes, and other molecules.
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These codes indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . There are several precautionary statements associated with this compound, including recommendations to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
N-ethyl-2,2-dimethyloxan-4-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO.ClH/c1-4-10-8-5-6-11-9(2,3)7-8;/h8,10H,4-7H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJDKBQAVSUUAHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1CCOC(C1)(C)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Bromo-2-[4-(trifluoromethoxy)phenoxy]-1,3-benzothiazole](/img/structure/B1448752.png)
![3-[2-(tert-Butyl-dimethylsilanyloxy)ethoxy]propane-1,2-diol](/img/structure/B1448756.png)
![Tert-Butyl 1,3-Dibromo-8,9-Dihydro-5H-Imidazo[1,5-D][1,4]Diazepine-7(6H)-Carboxylate](/img/structure/B1448762.png)
![Tert-Butyl 8-Methoxy-5-Oxa-2-Azaspiro[3.4]Oct-7-Ene-2-Carboxylate](/img/structure/B1448764.png)
![6,7,8,8a-Tetrahydro-4H,5aH-pyrrolo[3,4-b][1,2,3]triazolo[1,5-d][1,4]oxazine hydrochloride](/img/structure/B1448768.png)
